Cas no 202798-06-9 (4-Pent-1-enyl-benzoicacid)

• Product Name: 4-Pent-1-enyl-benzoicacid
• CAS No: 202798-06-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD09261414
• CID: 66642
• PubChem ID: 10797756
• Update Time: 2025-04-18

4-Pent-1-enyl-benzoicacid Chemical and Physical Properties

Names and Identifiers

• 4-(Pent-1-en-1-yl)benzoic acid
• 4-(1E)-1-penten-1-yl-Benzoic acid
• 4-PENT-1-ENYL-BENZOIC ACID
• 4-Pent-1-enylbenzoic acid
• AKOS006306844
• 4-PENT-1-ENYL-BENZOICACID
• A814376
• 4-(Pent-1-en-1-yl)benzoicacid
• A916596
• SCHEMBL6223194
• CS-0172227
• 4-[(E)-pent-1-enyl]benzoic Acid
• 936498-11-2
• Benzoic acid, 4-(1-penten-1-yl)-
• 202798-06-9
• (E)-4-(PENT-1-EN-1-YL)BENZOIC ACID
• Benzoic acid, 4-(1E)-1-penten-1-yl-
• 4-Pent-1-enyl-benzoicacid

• MDL： MFCD09261414
• Inchi： 1S/C12H14O2/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h4-9H,2-3H2,1H3,(H,13,14)/b5-4+
• InChI Key： WPYZZVKPJHDAOE-SNAWJCMRSA-N
• SMILES： OC(C1C=CC(=CC=1)/C=C/CCC)=O

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.081
• Boiling Point: 335.019 °C at 760 mmHg
• Flash Point: 335.019 °C at 760 mmHg
• Refractive Index: 1.577
• PSA: 37.30000
• LogP: 3.19810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids